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Compound of Interest

Compound Name: Motival

CAS No.: 66555-51-9

Cat. No.: B1235944

Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Operation, and Disposal of Motival.

This document provides critical safety and logistical information for the handling of Motival, a
combination drug product containing Fluphenazine Hydrochloride and Nortriptyline

Hydrochloride.[1][2] Adherence to these procedures is essential to ensure the safety of all

laboratory personnel and to maintain a secure research environment.

Personal Protective Equipment (PPE)
When handling Motival, which contains the potent active pharmaceutical ingredients (APIs)

Fluphenazine and Nortriptyline, a comprehensive approach to personal protective equipment is

mandatory. The following table summarizes the required PPE for various laboratory activities

involving Motival.
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Activity Required Personal Protective Equipment

Weighing and Compounding

Double Nitrile Gloves, Disposable Gown (solid

front, long sleeves, tight-fitting cuffs), Safety

Goggles with Side Shields or Face Shield, N95

or higher Respirator

Handling Solutions
Nitrile Gloves, Lab Coat, Safety Glasses with

Side Shields

Administering to Animals
Nitrile Gloves, Lab Coat, Safety Glasses with

Side Shields

Cleaning and Decontamination

Double Nitrile Gloves, Disposable Gown, Safety

Goggles or Face Shield, Appropriate

Respiratory Protection based on spill

assessment

Waste Disposal Nitrile Gloves, Lab Coat

Note: Always inspect gloves for tears or punctures before and during use. Change gloves

frequently, at least every hour, or immediately if contaminated.

Hazard Identification and Safety Data
Motival is a combination of a typical antipsychotic (Fluphenazine) and a tricyclic antidepressant

(Nortriptyline).[1][2] Both components are considered hazardous drugs and require special

handling.

Quantitative Safety Data Summary:
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Parameter Fluphenazine Hydrochloride Nortriptyline Hydrochloride

CAS Number 146-56-5[3] 894-71-3

Molecular Formula C22H26F3N3OS · 2HCl C19H21N · HCl

Molecular Weight 510.44 g/mol [4] 299.8 g/mol

Oral LD50 (Mouse) 220 mg/kg[3] Not Available

Occupational Exposure Limit

(OEL)
Not Established 0.02 mg/m³ (12-hour TWA)[5]

Note: The absence of a specific Occupational Exposure Limit for Fluphenazine necessitates

the adoption of stringent handling procedures to minimize any potential exposure.

Key Hazards:

Toxicity: Both active ingredients are toxic if swallowed.[3]

Reproductive Hazard: Fluphenazine may damage fertility or the unborn child.[3]

Organ Toxicity: Fluphenazine may cause damage to organs through prolonged or repeated

exposure.[6] Nortriptyline can cause liver toxicity.[7]

Sensitization: Fluphenazine may cause skin and respiratory sensitization.[4][8]

Photosensitivity: Fluphenazine can make skin more sensitive to sunlight.[9][10]

Operational Plan for Safe Handling
The following step-by-step procedures are designed to minimize exposure and ensure the safe

handling of Motival in a laboratory setting.

A. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Motival in a designated, clearly labeled, and secure area away from incompatible

materials.
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Keep containers tightly closed in a dry, cool, and well-ventilated place.

B. Preparation and Handling:

All handling of powdered Motival or concentrated solutions should be performed in a

certified chemical fume hood or a biological safety cabinet to avoid inhalation of dust or

aerosols.

Wear the appropriate PPE as outlined in the table above.

Use dedicated equipment (spatulas, glassware, etc.) for handling Motival. If not possible,

thoroughly decontaminate equipment after use.

Avoid creating dust when handling the powdered form.

Wash hands thoroughly with soap and water after handling the material and before leaving

the laboratory.

C. Spill Management:

Small Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with absorbent material.

Carefully collect the absorbed material and place it in a sealed container for hazardous

waste disposal.

Clean the spill area with a suitable decontaminating solution, followed by soap and water.

Large Spills:

Evacuate the laboratory and alert the appropriate safety personnel immediately.

Restrict access to the area.
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Follow established emergency procedures for hazardous material spills.

Disposal Plan
All waste materials contaminated with Motival must be treated as hazardous waste.

A. Waste Segregation:

Sharps: Needles, syringes, and other contaminated sharps should be placed in a

designated, puncture-resistant sharps container labeled "Hazardous Chemical Waste."

Solid Waste: Contaminated PPE (gloves, gowns), absorbent pads, and other solid materials

should be collected in a clearly labeled, leak-proof container for hazardous waste.

Liquid Waste: Unused solutions containing Motival should be collected in a designated,

sealed, and labeled hazardous waste container.

B. Disposal Procedure:

All hazardous waste containers must be securely sealed and properly labeled with the

contents and associated hazards.

Arrange for the disposal of hazardous waste through the institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not dispose of Motival or any contaminated materials in the regular trash or down the

drain.

Mechanism of Action Signaling Pathways
To provide a deeper understanding of the biological effects of Motival, the following diagrams

illustrate the signaling pathways of its active components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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